Cas no 185378-83-0 (Bis-propargyl-PEG5)

• Product Name: Bis-propargyl-PEG5
• CAS No: 185378-83-0
• MF: C₁₆H₂₆O₆
• MW: 314.374045848846
• CID: 2094864
• Update Time: 2025-09-27

Bis-propargyl-PEG5 Chemical and Physical Properties

Names and Identifiers

• Bis-propargyl-PEG6
• PROPARGYL-PEG6-PROPARGYL
• Alkyne-PEG6-Alkyne
• BIPG1301
• Bis-propargyl-PEG5
• 4,7,10,13,16,19-Hexaoxadocosa-1,21-diyne

• Inchi： 1S/C16H26O6/c1-3-5-17-7-9-19-11-13-21-15-16-22-14-12-20-10-8-18-6-4-2/h1-2H,5-16H2
• InChI Key： UDOWAMKIEUIBMU-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC#C)CCOCCOCCOCC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 17
• Complexity: 281
• XLogP3: -0.4
• Topological Polar Surface Area: 55.4

Additional information on Bis-propargyl-PEG5

Bis-propargyl-PEG5: A Versatile Polyethylene Glycol Derivative in Modern Chemical and Pharmaceutical Applications

Bis-propargyl-PEG5, with a CAS number of 185378-83-0, is a highly functionalized polyethylene glycol (PEG) derivative that has garnered significant attention in the fields of chemical biology and pharmaceutical development. This compound, characterized by its dual propargyl groups attached to a PEG5 backbone, offers unique properties that make it invaluable in various applications, including drug delivery systems, biomolecule conjugation, and the development of novel therapeutics. The propargyl groups provide reactive sites for further chemical modifications, enabling the creation of complex molecular architectures that can enhance the efficacy and stability of biopharmaceuticals.

The significance of Bis-propargyl-PEG5 lies in its ability to serve as a versatile linker and modifier in the synthesis of advanced macromolecular drugs. Polyethylene glycol (PEG) is well-known for its biocompatibility, hydrophilicity, and ability to prolong the circulation time of therapeutic agents in the bloodstream. By incorporating propargyl groups into the PEG chain, researchers can introduce additional functionality that allows for site-specific modifications, such as click chemistry reactions with azides or alkyne-based substrates. This flexibility is particularly useful in the development of antibody-drug conjugates (ADCs), where precise conjugation is critical for achieving optimal pharmacokinetic profiles.

Recent advancements in the use of Bis-propargyl-PEG5 have been driven by its application in targeted drug delivery systems. The propargyl groups can be selectively reacted with biomolecules like antibodies or peptides through copper-free click chemistry (CuAAC), enabling the formation of stable and well-defined conjugates. These conjugates have shown promise in clinical trials for the treatment of various diseases, including cancer. For instance, studies have demonstrated that PEGylated antibodies conjugated with cytotoxic agents via propargyl linkers exhibit improved tumor-specific accumulation and reduced systemic toxicity compared to unconjugated formulations.

The chemical properties of Bis-propargyl-PEG5 also make it an attractive candidate for use in diagnostic imaging agents. By linking fluorophores or contrast agents to the propargyl-functionalized PEG chain, researchers can develop highly sensitive and specific probes for molecular imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). These imaging agents are crucial for early disease detection and monitoring therapeutic responses, providing valuable insights into disease progression and treatment efficacy.

In addition to its role in therapeutics and diagnostics, Bis-propargyl-PEG5 has found applications in materials science and nanotechnology. The compound's ability to form stable hydrogels and polymers has been exploited in the development of drug-eluting stents and tissue engineering scaffolds. These materials can release therapeutic agents in a controlled manner, promoting tissue repair and regeneration while minimizing off-target effects. The propargyl groups also facilitate cross-linking reactions with other biomaterials, allowing for the creation of hybrid systems with tailored mechanical properties.

The synthesis of Bis-propargyl-PEG5 involves careful selection of starting materials and reaction conditions to ensure high yield and purity. Typically, PEG5 is reacted with propargyl halides or other propargyl-containing reagents under controlled conditions to introduce the desired functional groups. Purification techniques such as column chromatography or recrystallization are employed to isolate the final product. Advances in synthetic methodologies have enabled the production of Bis-propargyl-PEG5 on a large scale, making it more accessible for industrial applications.

The future prospects of Bis-propargyl-PEG5 are promising, with ongoing research exploring new applications and improvements in its synthesis. Innovations in click chemistry and bioconjugation techniques are expected to expand its utility further. Additionally, efforts are underway to develop environmentally friendly synthetic routes that minimize waste and energy consumption. As our understanding of molecular interactions continues to grow, so too will the demand for versatile compounds like Bis-propargyl-PEG5, which bridge the gap between basic research and clinical translation.